Cas no 278788-69-5 (Piperazine,2-(1H-imidazol-1-ylmethyl)-1-methyl-, (2R)-)

• Product Name: Piperazine,2-(1H-imidazol-1-ylmethyl)-1-methyl-, (2R)-
• CAS No: 278788-69-5
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 248201
• PubChem ID: 45099769
• Update Time: 2025-04-19

Piperazine,2-(1H-imidazol-1-ylmethyl)-1-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Piperazine,2-(1H-imidazol-1-ylmethyl)-1-methyl-, (2R)-
• (2R)-2-(1H-IMIDAZOL-1-YLMETHYL)-1-METHYLPIPERAZINE
• Piperazine, 2-(1H-imidazol-1-ylmethyl)-1-methyl-, (2R)- (9CI)
• Piperazine, 2-(1H-imidazol-1-ylmethyl)-1-methyl-, (2R)-(9CI)
• 278788-69-5

• Inchi： 1S/C9H16N4/c1-12-4-2-10-6-9(12)7-13-5-3-11-8-13/h3,5,8-10H,2,4,6-7H2,1H3/t9-/m1/s1
• InChI Key： ZPIHTKTZONUQFP-SECBINFHSA-N
• SMILES： N1(C)CCNC[C@@H]1CN1C=NC=C1

Computed Properties

• Exact Mass: 180.13700
• Monoisotopic Mass: 180.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2
• XLogP3: -0.6

Experimental Properties

• PSA: 33.09000
• LogP: 0.05340